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Compound of Interest

Compound Name: Kmup 1

Cat. No.: B1673675 Get Quote

This document provides a comprehensive technical overview of the chemical properties,

synthesis, and key signaling pathways associated with Kmup-1 (7-{2-[4-(2-

Chlorophenyl)piperazin-1-yl]ethyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione), a xanthine

derivative with significant pharmacological potential. The information is intended for

researchers, medicinal chemists, and professionals in drug development.

Chemical Structure and Physicochemical Properties
Kmup-1 is a synthetic compound belonging to the xanthine class of alkaloids, structurally

related to caffeine and theophylline. Its chemical architecture features a dimethylxanthine core

substituted at the N7 position with an ethylpiperazine linker, which is in turn connected to a 2-

chlorophenyl group. This substitution pattern is critical for its biological activity.

The systematic IUPAC name for Kmup-1 is 7-{2-[4-(2-Chlorophenyl)piperazin-1-yl]ethyl}-1,3-

dimethyl-3,7-dihydro-1H-purine-2,6-dione.[1] It is also commonly referred to as 7-(2-(4-(2-

chlorophenyl)piperazinyl)ethyl)-1,3-dimethylxanthine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US6979687B1 - Theophylline-based soluble guanylyl cyclase activators KMUP-1
analogues enhanced cyclic GMP and K+ channel activities on rabbit corpus cavernosum
smooth muscle and intercavernous pressure activities - Google Patents
[patents.google.com]

To cite this document: BenchChem. [A Technical Guide to the Chemical Structure and
Synthesis of Kmup-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673675#kmup-1-chemical-structure-and-synthesis]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1673675?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673675?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US6979687B1/en
https://patents.google.com/patent/US6979687B1/en
https://patents.google.com/patent/US6979687B1/en
https://patents.google.com/patent/US6979687B1/en
https://www.benchchem.com/product/b1673675#kmup-1-chemical-structure-and-synthesis
https://www.benchchem.com/product/b1673675#kmup-1-chemical-structure-and-synthesis
https://www.benchchem.com/product/b1673675#kmup-1-chemical-structure-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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